Cas no 1000578-22-2 (1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene)

1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene structure

1000578-22-2 structure

Product Name:1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene

CAS No:1000578-22-2

MF:C₇H₂Br₂F₃IO

MW:445.797863483429

CID:3157764

PubChem ID:26599125

Update Time:2025-04-21

1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene
- 2,6-Dibromo-4-(trifluoromethoxy)iodobenzene
- CS-0376845
- AKOS025146936
- 1000578-22-2
- MDL： MFCD09878139
- Inchi： 1S/C7H2Br2F3IO/c8-4-1-3(14-7(10,11)12)2-5(9)6(4)13/h1-2H
- InChI Key： RDKDPUDNGOSEMG-UHFFFAOYSA-N
- SMILES： IC1=C(C=C(C=C1Br)OC(F)(F)F)Br

Computed Properties

Exact Mass: 445.74487Da
Monoisotopic Mass: 443.74692Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 9.2Å²

1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	035655-1g	2,6-Dibromo-4-(trifluoromethoxy)iodobenzene	1000578-22-2	95%	1g	￡180.00	2022-02-28
Fluorochem	035655-5g	2,6-Dibromo-4-(trifluoromethoxy)iodobenzene	1000578-22-2	95%	5g	￡540.00	2022-02-28
Fluorochem	035655-25g	2,6-Dibromo-4-(trifluoromethoxy)iodobenzene	1000578-22-2	95%	25g	￡1620.00	2022-02-28
1PlusChem	1P019D66-250mg	2,6-Dibromo-4-(trifluoromethoxy)iodobenzene	1000578-22-2	95%	250mg	$93.00	2025-03-01
1PlusChem	1P019D66-1g	2,6-Dibromo-4-(trifluoromethoxy)iodobenzene	1000578-22-2	95%	1g	$165.00	2025-03-01
1PlusChem	1P019D66-5g	2,6-Dibromo-4-(trifluoromethoxy)iodobenzene	1000578-22-2	95%	5g	$689.00	2025-03-01
1PlusChem	1P019D66-25g	2,6-Dibromo-4-(trifluoromethoxy)iodobenzene	1000578-22-2	95%	25g	$2013.00	2025-03-01
A2B Chem LLC	AV15790-1g	1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene	1000578-22-2	95%	1g	$125.00	2024-04-20
A2B Chem LLC	AV15790-5g	1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene	1000578-22-2	95%	5g	$576.00	2024-04-20
A2B Chem LLC	AV15790-25g	1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene	1000578-22-2	95%	25g	$1728.00	2024-04-20

1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene Related Literature

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3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

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